N-(1,1-dioxidotetrahydrothiophen-3-yl)-3,5-dimethylbenzamide

• IUPAC Name: N-(1,1-dioxothiolan-3-yl)-3,5-dimethylbenzamide
• InChI: InChI=1S/C13H17NO3S/c1-9-5-10(2)7-11(6-9)13(15)14-12-3-4-18(16,17)8-12/h5-7,12H,3-4,8H2,1-2H3,(H,14,15)
• InChI Key: ODCOQCONCFYFIY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)C(=O)NC2CCS(=O)(=O)C2)C
• Molecular Formula: C13H17NO3S
• Molecular Weight: 267.35 g/mol

Description

Synthesis Analysis

A series of compounds similar to “N-(1,1-dioxidotetrahydrothiophen-3-yl)-3,5-dimethylbenzamide” have been synthesized and characterized as G protein-gated inwardly-rectifying potassium (GIRK) channel activators. The researchers identified a new ether-based scaffold and paired this with a novel sulfone-based head group to identify a potent and selective GIRK1/2 activator.

Molecular Structure Analysis

The molecular structure of “N-(1,1-dioxidotetrahydrothiophen-3-yl)formamide” is given by the molecular formula C5H9NO3S-2.

Chemical Reactions Analysis

The series of compounds similar to “N-(1,1-dioxidotetrahydrothiophen-3-yl)-3,5-dimethylbenzamide” were evaluated in tier 1 DMPK assays and have identified compounds that display nanomolar potency as GIRK1/2 activators with improved metabolic stability over the prototypical urea-based compounds.

Physical And Chemical Properties Analysis

The physical and chemical properties of “N-(1,1-dioxidotetrahydrothiophen-3-yl)formamide” can be found on various chemical databases.

Scientific Research Applications

GIRK Channel Activators

. This discovery is significant because GIRK channels are key effectors in GPCR signaling pathways that modulate excitability in cells. .

Pain Perception

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Epilepsy

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Reward/Addiction

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Anxiety

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Metabolic Stability

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Mechanism of Action

Target of Action

The primary target of the compound N-(1,1-dioxidotetrahydrothiophen-3-yl)-3,5-dimethylbenzamide is the G protein-gated inwardly-rectifying potassium (GIRK) channels . These channels are key effectors in GPCR signaling pathways that modulate excitability in cells .

Mode of Action

N-(1,1-dioxidotetrahydrothiophen-3-yl)-3,5-dimethylbenzamide interacts with its targets, the GIRK channels, by acting as an activator . This interaction results in the opening of the potassium channels, allowing potassium ions to flow into the cell .

Biochemical Pathways

The activation of GIRK channels by N-(1,1-dioxidotetrahydrothiophen-3-yl)-3,5-dimethylbenzamide affects the potassium ion concentration inside the cell . This change in ion concentration can influence various biochemical pathways, particularly those involved in cellular excitability .

Pharmacokinetics

It has been noted that compounds in this series display improved metabolic stability .

Result of Action

The molecular and cellular effects of N-(1,1-dioxidotetrahydrothiophen-3-yl)-3,5-dimethylbenzamide’s action include changes in cellular excitability due to the increased inward flow of potassium ions . This can have various effects depending on the specific cell type and the role of GIRK channels in that cell’s function .